![molecular formula C20H27NO3 B3941787 1-[2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-2,5-pyrrolidinedione](/img/structure/B3941787.png)
1-[2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-2,5-pyrrolidinedione
Overview
Description
1-[2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-2,5-pyrrolidinedione, also known as BZP, is a chemical compound that has gained significant attention in recent years due to its potential application in scientific research. BZP is a pyrrolidine derivative that acts as a central nervous system stimulant and has been found to produce a range of biochemical and physiological effects.
Mechanism of Action
1-[2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-2,5-pyrrolidinedione acts as a central nervous system stimulant by increasing the release of dopamine and norepinephrine in the brain. It binds to and activates the trace amine-associated receptor 1 (TAAR1), which leads to the release of these neurotransmitters. This compound has also been found to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces a feeling of euphoria and increased energy, which has led to its recreational use as a party drug. This compound has also been found to produce cognitive effects such as increased alertness, attention, and memory.
Advantages and Limitations for Lab Experiments
1-[2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-2,5-pyrrolidinedione has several advantages for use in lab experiments. It is a potent and selective central nervous system stimulant that produces consistent effects across different individuals and experimental conditions. This compound is also relatively easy to synthesize and has a long shelf life, making it a cost-effective tool for scientific research. However, there are also limitations to the use of this compound in lab experiments. Its recreational use as a party drug has led to legal restrictions on its availability, which can make it difficult for researchers to obtain. This compound also produces a range of physiological effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 1-[2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-2,5-pyrrolidinedione. One area of interest is the development of new therapeutic applications for this compound in the treatment of neurological disorders such as Parkinson's disease and ADHD. Another area of interest is the investigation of the long-term effects of this compound use on the brain and behavior, particularly in individuals who use it recreationally. Additionally, further research is needed to understand the underlying mechanisms of this compound's effects on the brain and behavior, which could lead to the development of new treatments for addiction and substance abuse.
Scientific Research Applications
1-[2-(4-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-2,5-pyrrolidinedione has been found to have potential application in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the effects of central nervous system stimulants on behavior and cognition, as well as the underlying mechanisms of addiction and substance abuse. This compound has also been studied for its potential therapeutic effects in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
1-[2-(4-benzyl-2,2-dimethyloxan-4-yl)ethyl]pyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO3/c1-19(2)15-20(11-13-24-19,14-16-6-4-3-5-7-16)10-12-21-17(22)8-9-18(21)23/h3-7H,8-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVHLYNQQYAMKLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CCO1)(CCN2C(=O)CCC2=O)CC3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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